Cas no 961-20-6 (1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]-)
![1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]- structure](https://ossimg.kuujia.com/scimg/1000/961-20-6x500.png)
961-20-6 structure
Product Name:1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]-
CAS No:961-20-6
MF:C16H9BrO2
MW:313.145463705063
CID:1986582
PubChem ID:784813
Update Time:2025-04-21
1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]-
- 2-[(4-bromophenyl)methylidene]indene-1,3-dione
- STK327999
- CB07188
- BIM-0005200.P001
- DTXSID90354847
- 961-20-6
- AKOS000270537
- CHEMBL4212050
- CBMicro_005140
- SMSF0003478
- 2-(4-bromobenzylidene)-1H-indene-1,3(2H)-dione
-
- Inchi： 1S/C16H9BrO2/c17-11-7-5-10(6-8-11)9-14-15(18)12-3-1-2-4-13(12)16(14)19/h1-9H
- InChI Key： WFYCOCQPQPAJOA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)/C=C1\C(C2C=CC=CC=2C\1=O)=O
Computed Properties
- Exact Mass: 311.97859g/mol
- Monoisotopic Mass: 311.97859g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 393
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 34.1Ų
1H-Indene-1,3(2H)-dione, 2-[(4-bromophenyl)methylene]- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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